1-Ethoxycarbonyl-5-phenyl-2-pyrazoline

• CAS RN: 124330-05-8
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: ethyl 3-phenyl-3,4-dihydropyrazole-2-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-2-16-12(15)14-11(8-9-13-14)10-6-4-3-5-7-10/h3-7,9,11H,2,8H2,1H3
• InChI Key: PJLJTYCTXHSVAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C(CC=N1)C2=CC=CC=C2

Description

1-Ethoxycarbonyl-5-phenyl-2-pyrazoline is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Triethylamine (2.1 g) was added to a solution of 2.92 g 5-phenyl-2-pyrazoline in 50 ml chloroform, and the mixture was stirred with ice cooling. To the resulting solution, was added dropwise 2.17 g ethyl chloroformate, and the mixture was stirred for one hour. After addition of 50 ml water, the mixture was extracted with 50 ml chloroform, the extract was dried, the dried solution was concentrated, and the residue was purified by silica gel chromatography (chloroform/methanol=100/1), giving 2.7 g (yield: 62%) of pure product as oil. NMR (DMSO-d6): 1.21 (3H, t, J=6 Hz), 2.6-3.7 (2H, m), 4.18 (2H, q, J=6 Hz), 5.22 (1H, dd, J=6, 12 Hz), 6.92 (1H, t, J=2 Hz), 7.1-7.5 (5H, m).